Cas no 161799-74-2 (N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine)

N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine structure
161799-74-2 structure
Product Name:N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine
CAS No:161799-74-2
MF:C10H15N3O2
MW:209.245002031326
CID:2127362
Update Time:2023-08-04

N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • N1-(4-nitrobenzyl)propane-1,3-diamine
    • N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine
    • Inchi: 1S/C10H15N3O2/c11-6-1-7-12-8-9-2-4-10(5-3-9)13(14)15/h2-5,12H,1,6-8,11H2
    • InChI Key: DTAYWASIRKMWDV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CNCCCN)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 186
  • Topological Polar Surface Area: 83.9

N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine Related Literature

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司